![molecular formula C9H8F3NO2 B3094588 2-amino-3-(2,4,5-trifluorophenyl)propanoic Acid CAS No. 1260002-73-0](/img/structure/B3094588.png)
2-amino-3-(2,4,5-trifluorophenyl)propanoic Acid
Overview
Description
2-amino-3-(2,4,5-trifluorophenyl)propanoic Acid is a chemical compound with the molecular formula C9H8F3NO2 . It is also known as 3,4,5-trifluorophenylalanine . It is a solid substance .
Molecular Structure Analysis
The InChI code for 2-amino-3-(2,4,5-trifluorophenyl)propanoic Acid is 1S/C9H8F3NO2/c10-5-1-4 (2-6 (11)8 (5)12)3-7 (13)9 (14)15/h1-2,7H,3,13H2, (H,14,15) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds .Physical And Chemical Properties Analysis
2-amino-3-(2,4,5-trifluorophenyl)propanoic Acid is a solid substance . It should be stored in a dark place, in an inert atmosphere, at room temperature .Scientific Research Applications
Pharmaceutical Applications
Fluorinated phenylalanines, such as 2,4,5-Trifluoro-DL-Phenylalanine, have had considerable industrial and pharmaceutical applications . They have been expanded to play an important role as potential enzyme inhibitors as well as therapeutic agents .
Protein Stability Enhancement
Incorporation of fluorinated aromatic amino acids into proteins increases their catabolic stability, especially in therapeutic proteins and peptide-based vaccines .
Topography Imaging of Tumor Ecosystems
Fluorinated phenylalanines can be used in topography imaging of tumor ecosystems using Positron Emission Tomography (PET) .
Synthesis of Sitagliptin Intermediate
2,4,5-Trifluoro-DL-Phenylalanine is used to synthesize the intermediate of sitagliptin, a new drug for the treatment of type II diabetes .
Hypoglycemic Drug Development
A study combined 3-amino-4-(2,4,5-trifluorophenyl) butyric acid and menthol to develop a new candidate drug molecule that can be used as a hypoglycemic drug in type II diabetes .
Organic Synthesis
Isocyanates, like 2,4,5-Trifluoro-DL-Phenylalanine, are known for their reactivity with various functional groups. This property makes them valuable building blocks in organic synthesis.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
Mechanism of Action
Target of Action
It is known that phenylalanine, a similar compound, interacts with targets such as kynurenine–oxoglutarate transaminase 1 and corticoliberin .
Mode of Action
It is likely to interact with its targets in a manner similar to phenylalanine, which is known to catalyze the attachment of tyrosine to trna (tyr) in a two-step reaction .
properties
IUPAC Name |
2-amino-3-(2,4,5-trifluorophenyl)propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO2/c10-5-3-7(12)6(11)1-4(5)2-8(13)9(14)15/h1,3,8H,2,13H2,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWJFYJHCOWRRLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)F)CC(C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-3-(2,4,5-trifluorophenyl)propanoic Acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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